(3,5-Difluoro-2-methoxyphenyl)hydrazine
Overview
Description
“(3,5-Difluoro-2-methoxyphenyl)hydrazine”, also known as DFMH, is a chemical compound that belongs to the class of phenylhydrazines. It has a molecular weight of 174.15 .
Molecular Structure Analysis
The IUPAC name of this compound is 1-(3,5-difluoro-2-methoxyphenyl)hydrazine . The InChI code is 1S/C7H8F2N2O/c1-12-7-5(9)2-4(8)3-6(7)11-10/h2-3,11H,10H2,1H3 .Physical And Chemical Properties Analysis
The molecular formula of “(3,5-Difluoro-2-methoxyphenyl)hydrazine” is C7H8F2N2O . The average mass is 174.148 Da and the monoisotopic mass is 174.060471 Da .Scientific Research Applications
Pharmaceutical Research
DFMH is utilized in the synthesis of various pharmaceutical compounds due to its ability to act as a building block for complex molecules. Its unique structure allows for the creation of indole derivatives, which are prevalent in many drugs . These derivatives have shown a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties .
Explosives Development
Research has shown that compounds similar to DFMH can be used in the design of melt-cast explosives with high energy and low sensitivity . The presence of fluorine atoms in DFMH could contribute to the development of new, safer explosive materials.
Safety and Hazards
“(3,5-Difluoro-2-methoxyphenyl)hydrazine” may cause skin irritation, serious eye irritation, and respiratory irritation . It is toxic if swallowed, in contact with skin, or if inhaled . Safety precautions include wearing protective gloves, clothing, eye protection, and face protection . Avoid breathing dust, fume, gas, mist, vapors, or spray .
properties
IUPAC Name |
(3,5-difluoro-2-methoxyphenyl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8F2N2O/c1-12-7-5(9)2-4(8)3-6(7)11-10/h2-3,11H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRVSZVZSPQFYOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1F)F)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,5-Difluoro-2-methoxyphenyl)hydrazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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